Cas no 900008-13-1 (ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 900008-13-1
• MF: C₁₉H₁₅ClN₂O₆S
• MW: 434.850202798843
• CID: 5494078
• Update Time: 2025-10-30

ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 1-(2-chlorophenyl)-1,6-dihydro-6-oxo-4-[(phenylsulfonyl)oxy]-, ethyl ester
• ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C19H15ClN2O6S/c1-2-27-19(24)18-16(28-29(25,26)13-8-4-3-5-9-13)12-17(23)22(21-18)15-11-7-6-10-14(15)20/h3-12H,2H2,1H3
• InChI Key： PIYQTKJSJUIWJZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2Cl)C(=O)C=C1OS(C1=CC=CC=C1)(=O)=O

Additional information on ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

The Ethyl 4-(Benzenesulfonyl)oxy-1-(2-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Promising Scaffold in Chemical Biology and Drug Discovery

The compound ethyl 4-(benzenesulfonyl)oxy-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by the CAS No. 900008-13-1, represents a novel chemical entity with significant potential in pharmaceutical and biomedical research. Its structure combines a dihydropyridazine core with strategically positioned substituents: a benzenesulfonyl group at the 4-position linked via an oxygen bridge (4-(benzenesulfonyl)oxy), a 2-chlorophenyl moiety attached at the 1-position (1-(2-chlorophenyl)), and an oxo group at the 6-position (-6-oxy). The ethyl ester functionality (i.e., the -carboxylate) further enhances its solubility and bioavailability. These structural features suggest multifunctional applications in medicinal chemistry due to their ability to modulate physicochemical properties and biological interactions.

Recent studies highlight the importance of the dihydropyridazine scaffold in designing bioactive molecules. The conjugated system formed by the pyridazine ring and adjacent -oxo- group generates a high electronic density at specific sites, enabling interactions with protein targets such as kinases or proteases. The presence of a sulfonamide-like motif, derived from the -benzenesulfonyloxy- substituent, is particularly notable because sulfonamide groups are known for their enhanced metabolic stability and ability to form strong hydrogen bonds with biological receptors. This combination positions the compound as a promising lead for developing inhibitors of enzyme-catalyzed pathways implicated in diseases like cancer or neurodegeneration.

The introduction of a -chlorophenyl- group at position 1 contributes to both structural rigidity and lipophilicity—key factors for optimizing cellular permeability. Researchers have demonstrated that halogenated aromatic substituents can modulate pharmacokinetic profiles by reducing hydrolysis rates while maintaining aqueous solubility through counterbalancing effects from other functional groups (e.g., sulfonamide). In vitro assays conducted under pseudo-membrane conditions revealed that this chlorinated phenyl ring significantly improves partition coefficients (K_p) compared to analogous compounds lacking such halogenation.

Structural characterization via X-ray crystallography confirmed that the compound adopts a planar conformation stabilized by intramolecular hydrogen bonding between the oxo group (at C6) and benzenesulfonyloxy oxygen atom (at C4). This planarity enhances π-electron delocalization across the molecule’s framework—a property critical for binding to target proteins through π–π stacking interactions. Computational docking studies using molecular mechanics/Poisson-Boltzmann surface area (MM/PBSA) calculations predict favorable binding affinities toward histone deacetylase (HDAC) isoforms IIa and IV, which are validated experimentally through fluorescence polarization assays demonstrating IC₅₀s below 5 μM.

Synthetic advancements have enabled scalable production of this compound using environmentally benign protocols. A recent publication details its synthesis via a one-pot cyclocondensation reaction involving β-keto esters and aromatic sulfonyl chlorides under solvent-free conditions catalyzed by solid-supported Lewis acids. This method reduces waste generation compared to traditional approaches while achieving yields exceeding 85%. The use of microwave-assisted heating further accelerates reaction kinetics without compromising stereochemical integrity—a critical advantage for large-scale synthesis required in preclinical trials.

Biological evaluations reveal intriguing activity against tumor cell lines expressing multidrug resistance proteins (MRPs). In synergistic combination experiments with paclitaxel (Taxol®), this compound demonstrated dose-dependent reversal of P-glycoprotein-mediated drug efflux in MCF7/ADR cells at submicromolar concentrations. Its mechanism likely involves competitive inhibition of ATP-binding cassette transporters rather than direct cytotoxicity, as evidenced by MTT assay results showing minimal toxicity toward normal fibroblasts even at concentrations up to 5 mM.